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Compound of Interest

Compound Name: Triacetylresveratrol

Cat. No.: B3020958 Get Quote

The proper disposal of triacetylresveratrol is crucial for maintaining laboratory safety and

ensuring environmental compliance. As a compound classified with specific hazards, it requires

handling as a hazardous chemical waste. This guide provides detailed procedures for its safe

management and disposal, intended for researchers, scientists, and drug development

professionals.

Key Chemical and Safety Data
Before handling, it is essential to be aware of the properties and hazards associated with

triacetylresveratrol. This information dictates the necessary safety precautions and disposal

route.
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Property Data Source

CAS Number 42206-94-0 [1]

Molecular Formula C20H18O6 [1][2]

Physical Form Solid; white to tan powder [1][3]

Solubility
Soluble in DMSO and warm

100% ethanol
[3]

GHS Hazard Classes

Skin Irritant (Category 2),

Serious Eye Damage

(Category 1), Skin Sensitizer

(Category 1), Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

[2]

GHS Pictograms Danger [2][4]

Standard Operating Procedure for Disposal
This procedure outlines the necessary steps for the safe handling and disposal of

triacetylresveratrol waste, from the point of generation to final collection.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Based on its GHS classification as a skin and eye irritant, triacetylresveratrol must be

handled as hazardous waste.[2] Always consult the Safety Data Sheet (SDS) before beginning

any work.[5]

Required PPE:

Eye Protection: Use safety glasses or goggles tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).[3]
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Hand Protection: Handle with compatible chemical-resistant gloves. Inspect gloves prior to

use and use proper removal techniques to avoid skin contact.[3]

Body Protection: Wear a lab coat or other protective clothing.

Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant

disposal.[5]

Solid Waste:

Collect unused or contaminated solid triacetylresveratrol in a dedicated, compatible

container clearly labeled "Hazardous Waste" and listing the full chemical name.[5][6]

Ensure the container is kept tightly sealed except when adding waste.[5][6]

Liquid Waste (Solutions):

If triacetylresveratrol is dissolved in a solvent (e.g., DMSO, ethanol), collect it in a

separate, compatible liquid waste container.[5]

Label the container with "Hazardous Waste" and list all chemical constituents by

percentage, including "Triacetylresveratrol" and the solvent(s).[6]

Do not mix with incompatible waste streams, such as acids or oxidizers.[7] Store acids

and bases separately.[7]

Spill Cleanup:

For small spills of the solid powder, prevent further leakage if safe to do so.[3]

Carefully sweep or shovel the material to avoid creating dust and place it into the

designated solid hazardous waste container for disposal.[3]

Step 3: Storage in a Satellite Accumulation Area (SAA)
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All hazardous waste must be stored in a designated and properly managed location pending

pickup.

Store waste containers in a designated Satellite Accumulation Area (SAA), which should be

at or near the point of waste generation.[6][7]

The SAA must be inspected weekly for any signs of leakage.[7]

Ensure secondary containment, such as a spill tray, is available.[5]

Waste containers can remain in the SAA for up to one year, provided accumulation limits

(typically 55 gallons) are not exceeded.[6][7]

Step 4: Disposal of Empty Containers
Under federal regulations, a container that held a hazardous chemical is not considered

"empty" until specific procedures are followed.[8]

Triple Rinse: The original container must be triple-rinsed with a suitable solvent (e.g.,

ethanol) to remove all residue.[8]

Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as

hazardous liquid waste.[8]

Final Container Disposal: Once properly rinsed, remove or deface the original labels and

dispose of the container according to your institution's guidelines for non-hazardous solid

waste.[5][8]

Step 5: Final Disposal Arrangement
Under no circumstances should triacetylresveratrol be disposed of in the regular trash or

down the drain.[9]

The required method of disposal is to arrange for collection by a licensed, professional waste

disposal company.[3]

All disposal activities must adhere strictly to federal, state, and local regulations.[3]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

triacetylresveratrol waste streams.
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Triacetylresveratrol Disposal Workflow
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Caption: Logical workflow for the safe disposal of triacetylresveratrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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